Cas no 1249799-46-9 ((2,2-Dimethylpropyl)(1-phenylpropyl)amine)

• Product Name: (2,2-Dimethylpropyl)(1-phenylpropyl)amine
• CAS No: 1249799-46-9
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5187457
• PubChem ID: 57592288
• Update Time: 2025-10-22

(2,2-Dimethylpropyl)(1-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,2-Dimethylpropyl)(1-phenylpropyl)amine
• Benzenemethanamine, N-(2,2-dimethylpropyl)-α-ethyl-

• Inchi： 1S/C14H23N/c1-5-13(15-11-14(2,3)4)12-9-7-6-8-10-12/h6-10,13,15H,5,11H2,1-4H3
• InChI Key： PZSZVYICVJEKSQ-UHFFFAOYSA-N
• SMILES： N(C(C1C=CC=CC=1)CC)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (2,2-Dimethylpropyl)(1-phenylpropyl)amine

Comprehensive Overview of (2,2-Dimethylpropyl)(1-phenylpropyl)amine (CAS No. 1249799-46-9)

(2,2-Dimethylpropyl)(1-phenylpropyl)amine, with the CAS No. 1249799-46-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and material science. The growing interest in amine derivatives and their role in modern chemistry makes this compound a subject of ongoing research and innovation.

The molecular structure of (2,2-Dimethylpropyl)(1-phenylpropyl)amine combines a phenylpropyl moiety with a 2,2-dimethylpropyl group, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the increasing demand for novel compounds in therapeutic applications. The compound's CAS No. 1249799-46-9 serves as a critical identifier in scientific databases, ensuring accurate referencing in academic and industrial contexts.

In recent years, the search for sustainable synthesis methods has become a hot topic in the chemical industry. (2,2-Dimethylpropyl)(1-phenylpropyl)amine is no exception, with researchers exploring greener catalytic processes to produce it efficiently. This aligns with the broader trend of green chemistry, which emphasizes reducing environmental impact while maintaining high yields and purity. The compound's potential role in catalysis and ligand design further underscores its relevance in contemporary research.

Another area of interest is the compound's applicability in material science. Its structural features make it a candidate for designing advanced polymers or coatings with tailored properties. As industries seek high-performance materials, the versatility of (2,2-Dimethylpropyl)(1-phenylpropyl)amine offers promising avenues for innovation. The CAS No. 1249799-46-9 is frequently cited in patents and technical literature, highlighting its industrial significance.

From a pharmaceutical perspective, the compound's amine functionality is a key feature for developing drug candidates. Amines are ubiquitous in medicinal chemistry, often serving as pharmacophores or solubility enhancers. The phenylpropyl segment in (2,2-Dimethylpropyl)(1-phenylpropyl)amine could contribute to binding affinity in target proteins, making it a valuable intermediate for drug discovery programs. This aligns with the rising demand for small-molecule therapeutics in treating complex diseases.

In summary, (2,2-Dimethylpropyl)(1-phenylpropyl)amine (CAS No. 1249799-46-9) represents a multifaceted compound with applications spanning pharmaceuticals, material science, and green chemistry. Its structural versatility and potential for customization make it a compelling subject for ongoing research. As scientific and industrial communities continue to explore its properties, this compound is poised to play a pivotal role in advancing multiple disciplines.